3-bromo-N-(2-(2,4-dimethylphenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide

• IUPAC Name: 3-bromo-N-[2-(2,4-dimethylphenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C20H18BrN3O3S/c1-12-6-7-18(13(2)8-12)24-19(16-10-28(26,27)11-17(16)23-24)22-20(25)14-4-3-5-15(21)9-14/h3-9H,10-11H2,1-2H3,(H,22,25)
• InChI Key: XAGKSSQEQKLVMK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2C(=C3CS(=O)(=O)CC3=N2)NC(=O)C4=CC(=CC=C4)Br)C
• Molecular Formula: C20H18BrN3O3S
• Molecular Weight: 460.3 g/mol

Description

3-bromo-N-(2-(2,4-dimethylphenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide is a useful research compound. Its molecular formula is C20H18BrN3O3S and its molecular weight is 460.35. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis The compound 3-bromo-N-(2-(2,4-dimethylphenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide represents a class of chemicals with potential for various scientific applications, particularly in the field of medicinal chemistry and materials science. One study involved the synthesis and X-ray structural characterization of antipyrine derivatives, highlighting their intermolecular interactions through hydrogen bonds and π-interactions, which are crucial for understanding the solid-state properties of such compounds. These insights are valuable for designing new materials with specific electronic or photovoltaic properties (Saeed et al., 2020).

Antimicrobial and Antiproliferative Activities Research has demonstrated the synthesis of novel analogs leading to compounds with promising antibacterial activity. For example, specific derivatives displayed significant activity against Staphylococcus aureus and Bacillus subtilis, suggesting potential applications in developing new antibacterial agents (Palkar et al., 2017). Another study focused on the synthesis of thio-substituted ethyl nicotinate derivatives, which underwent further reactions to yield compounds with antimicrobial activities, indicating the potential for these derivatives in pharmaceutical applications (Gad-Elkareem et al., 2011).

Photovoltaic Device Applications The development of donor-acceptor copolymers incorporating structural motifs similar to this compound has shown promising applications in photovoltaic devices. These copolymers were evaluated for their optical properties, electrochemical behavior, and photovoltaic performance, suggesting their utility in improving the efficiency of solar cells (Zhou et al., 2010).